Cas no 25016-11-9 (1-Methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-Methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 25016-11-9
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD00460465
• CID: 52613
• PubChem ID: 573117
• Update Time: 2025-06-06

1-Methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrazole-4-carbaldehyde
• 1-Methyl-1H-pyrazole-4-carboxaldehyde
• 1-Methylpyrazole-4-carboxaldehyde
• C5H6N2O
• 1-Methyl-1H-pyrazole-4-ca...
• 1-methyl-4-formyl-1H-pyrazole
• 1-methyl-4-pyrazole carbaldehyde
• 1-methyl-4-pyrazolecarboxaldehyde
• 1-methylpyrazole-4-carboxyaldehyde
• 4-Formyl-1-methyl-1H-pyrazole
• 4-formyl-1-methylpyrazole
• IFLAB-BB F2124-0695
• 1-methylpyrazole-4-carbaldehyde
• 1H-pyrazole-4-carboxaldehyde, 1-methyl-
• MYFZXSOYJVWTBL-UHFFFAOYSA-N
• 1-methyl-1h-pyrazol-4-carbaldehyd
• 1-methylpyrazole-4-aldehyde
• KSC496C4J
• AMOT0281
• RS

• MDL： MFCD00460465
• Inchi： 1S/C5H6N2O/c1-7-3-5(4-8)2-6-7/h2-4H,1H3
• InChI Key： MYFZXSOYJVWTBL-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C)C=1
• BRN： 108547

Computed Properties

• Exact Mass: 110.04800
• Monoisotopic Mass: 110.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Molecular Weight: 110.11
• Topological Polar Surface Area: 34.9

Experimental Properties

• Density: 1.14
• Melting Point: 29-34 °C
• Boiling Point: 81°C/1mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.502
• PSA: 34.89000
• LogP: 0.23260
• Sensitiveness: Air Sensitive

1-Methyl-1H-pyrazole-4-carbaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H317-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41-43
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store long-term at 2-8°C
• Safety Term：S26;S36/37/39
• Risk Phrases：R37/38; R41; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes